4-Propargyloxybenzoyl chloride

• CAS No.: 96327-77-4
• Molecular Formula: C10H7ClO2
• Molecular Weight: 194.61 g/mol
• IUPAC Name: 4-prop-2-ynoxybenzoyl chloride
• InChI: InChI=1S/C10H7ClO2/c1-2-7-13-9-5-3-8(4-6-9)10(11)12/h1,3-6H,7H2
• InChI Key: NNYZPPIZGHMNOA-UHFFFAOYSA-N
• Canonical SMILES: C#CCOC1=CC=C(C=C1)C(=O)Cl

Description

4-Propargyloxybenzoyl chloride is a benzoyl chloride derivative featuring a propargyloxy (–O–C≡CH) substituent at the para position of the aromatic ring. Its molecular formula is C₁₀H₇ClO₂, with a molecular weight of 194.62 g/mol (calculated). This compound is primarily utilized in organic synthesis as an acylating agent, particularly in the preparation of esters, amides, and polymers. The propargyl group introduces unique reactivity, enabling click chemistry applications (e.g., copper-catalyzed azide-alkyne cycloaddition) .

Chemical Reactions Analysis

Hydrolysis to Carboxylic Acid

The acyl chloride group undergoes hydrolysis in aqueous environments to yield 4-propargyloxybenzoic acid and hydrochloric acid:
$\text{C}_{10}\text{H}_7\text{ClO}_2 + \text{H}_2\text{O} \rightarrow \text{C}_{10}\text{H}_9\text{O}_3 + \text{HCl}$
While benzoyl chloride analogs exhibit rapid hydrolysis under standard conditions , experimental studies suggest that steric and electronic effects from the propargyloxy group may moderate reactivity. For example, benzoyl chloride derivatives show suppressed HCl release in water without catalytic mechanisms , implying similar behavior for 4-propargyloxybenzoyl chloride.

Reaction Conditions	Products	Key Observations
Room temperature, neutral H₂O	4-Propargyloxybenzoic acid + HCl	Slow hydrolysis without catalysts

Aminolysis for Amide Formation

The compound reacts with primary or secondary amines to form substituted amides, a reaction critical in peptide and polymer synthesis. For instance, in polypeptide production, it facilitates the acylation of amino groups:
$\text{C}_{10}\text{H}_7\text{ClO}_2 + \text{RNH}_2 \rightarrow \text{C}_{10}\text{H}_7\text{O}_2\text{NHR} + \text{HCl}$
This reaction is exploited in the synthesis of poly(g-(4-propargyloxybenzyl)-L-glutamate) (PPOBLG), where the acyl chloride reacts with amino-terminated initiators .

Amine Example	Product	Application
Ethylenediamine	Bis-amide derivative	Crosslinking agent for polymers
Amino-terminated PEG	PEGylated polypeptides	Drug delivery systems

Esterification with Alcohols

4-Propargyloxybenzoyl chloride reacts with alcohols to generate esters, releasing HCl:
$\text{C}_{10}\text{H}_7\text{ClO}_2 + \text{ROH} \rightarrow \text{C}_{10}\text{H}_7\text{O}_2\text{OR} + \text{HCl}$
This reaction is utilized in preparing ester derivatives for materials science, such as photoactive resins .

Click Chemistry via Propargyl Group

The terminal alkyne in the propargyloxy group enables copper-catalyzed azide-alkyne cycloaddition (CuAAC), forming 1,2,3-triazole linkages. This is pivotal in bioconjugation and polymer crosslinking:
$\text{C}_{10}\text{H}_7\text{O}_2\text{Cl} + \text{N}_3\text{-R} \xrightarrow{\text{Cu}} \text{Triazole-linked product}$
In one study, azide-functionalized glycopolypeptides were synthesized using this strategy, enabling targeted drug delivery .

Friedel-Crafts Acylation

As an acylating agent, the compound participates in electrophilic aromatic substitution reactions. For example, it reacts with electron-rich arenes (e.g., toluene) under Lewis acid catalysis (AlCl₃) to form ketones:
$\text{C}_{10}\text{H}_7\text{ClO}_2 + \text{Ar-H} \xrightarrow{\text{AlCl}_3} \text{Ar-CO-C}_6\text{H}_4-\text{O-C≡CH} + \text{HCl}$
The propargyloxy group’s electron-donating nature enhances electrophilicity at the carbonyl carbon .

Reduction Reactions

Comparison with Similar Compounds

Comparison with Structurally Similar Benzoyl Chlorides

Substituent Effects on Physical and Chemical Properties

The para-substituent significantly influences reactivity, stability, and physical properties. Below is a comparative analysis with key analogs:

Table 1: Comparative Data for Para-Substituted Benzoyl Chlorides

Substituent	Compound Name	Yield (%)	Melting Point (°C)	Key Reactivity Features
–O–C≡CH (Propargyl)	4-Propargyloxybenzoyl chloride	N/A*	N/A*	High reactivity in click chemistry
–C₅H₁₁ (Pentyl)	4-Pentylbenzoyl chloride	75.3	136	Moderate stability; hydrophobic
–Cl	4-Chlorobenzoyl chloride	77.7	86	Electron-withdrawing; enhances acylation
–C₆H₁₃ (Hexyl)	4-Hexylbenzoyl chloride	80.3	143	Low polarity; used in liquid crystals
–C₃F₇ (Trifluoromethyl)	4-Trifluoromethylbenzoyl chloride	84.4	50	Electron-deficient; accelerates reactions

Key Observations:

Yield and Stability :

• Alkyl-substituted derivatives (e.g., pentyl, hexyl) exhibit moderate yields (75–80%) and higher melting points due to van der Waals interactions .
• Halogenated analogs (e.g., Cl, F) show lower melting points (50–86°C) and enhanced electrophilicity, favoring nucleophilic acyl substitution .

Reactivity :

• The propargyloxy group’s terminal alkyne enables participation in click chemistry, a feature absent in alkyl- or halogen-substituted variants .
• Electron-withdrawing groups (e.g., –Cl, –CF₃) increase the electrophilicity of the carbonyl carbon, accelerating reactions with nucleophiles .

Research Findings and Industrial Relevance

• Synthetic Challenges : Propargyloxy derivatives require careful handling due to the alkyne’s sensitivity to oxidation. In contrast, alkyl-substituted analogs are more robust .
• Thermal Stability : Alkyl chains (e.g., C₆H₁₃) enhance thermal stability (melting point ~143°C), whereas propargyloxy derivatives may decompose at lower temperatures .
• Catalytic Applications : The propargyl group’s ability to coordinate transition metals (e.g., Cu, Au) distinguishes it from halogenated analogs in catalysis .